Cas no 784131-72-2 ((5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride)

• Product Name: (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride
• CAS No: 784131-72-2
• MF: C₄H₇N₃S
• MW: 129.183478593826
• MDL: MFCD20441427
• CID: 1040243
• PubChem ID: 11615232
• Update Time: 2025-11-02

(5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Methyl-1,3,4-thiadiazol-2-yl)methanamine
• (5-Methyl-1,3,4-thiadiazol-2-yl)methamine
• [(5-Methyl-1,3,4-thiadiazol-2-yl)methyl]amine hydrochloride
• 1-(5-Methyl-1,3,4-thiadiazol-2-yl)methanamine
• AGN-PC-00CPO5
• Ambcb4034872
• ANW-67753
• CTK8C2080
• MolPort-008-421-303
• 1-(5-methyl-1,3,4-thiadiazol-2-yl)methanamine(SALTDATA: 1.6HCl)
• AKOS006302758
• Z1198280045
• AT18920
• BPPLZEYBPSFHTO-UHFFFAOYSA-N
• 5-Methyl-1,3,4-thiadiaZole-2-methanamine
• CHEMBL4559017
• 784131-72-2
• A934728
• EN300-129026
• MFCD10700263
• AB62645
• DTXSID70469463
• SCHEMBL10042080
• DB-353484
• 1-(5-methyl-1,3,4-thiadiazol-2-yl)methanamine hydrochloride
• ALBB-017819
• (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride

• MDL： MFCD20441427
• Inchi： 1S/C4H7N3S/c1-3-6-7-4(2-5)8-3/h2,5H2,1H3
• InChI Key： BPPLZEYBPSFHTO-UHFFFAOYSA-N
• SMILES： S1C(C)=NN=C1CN

Computed Properties

• Exact Mass: 129.03606841g/mol
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 77.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 80Ų

Additional information on (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride

Comprehensive Guide to (5-methyl-1,3,4-thiadiazol-2-yl)methylamine Hydrochloride (CAS No. 784131-72-2)

(5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride is a specialized organic compound with the CAS number 784131-72-2. This compound belongs to the thiadiazole family, which is known for its diverse applications in pharmaceuticals, agrochemicals, and material science. The molecular structure features a 5-methyl-1,3,4-thiadiazole core, which is functionalized with a methylamine group and stabilized as a hydrochloride salt. This unique combination of structural elements makes it a valuable intermediate in synthetic chemistry.

The chemical properties of (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride include a molecular weight of approximately 165.64 g/mol and a high solubility in polar solvents such as water and ethanol. Its stability under standard conditions makes it suitable for various laboratory and industrial applications. Researchers often utilize this compound in the synthesis of heterocyclic derivatives, which are pivotal in drug discovery and development.

One of the most significant applications of 784131-72-2 is in the pharmaceutical industry, where it serves as a building block for active pharmaceutical ingredients (APIs). The 5-methyl-1,3,4-thiadiazole moiety is frequently incorporated into molecules designed for antimicrobial, antiviral, and anti-inflammatory activities. Recent studies have explored its potential in targeting specific enzymes involved in metabolic disorders, aligning with the growing demand for precision medicine.

In the field of agrochemicals, (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride is used to develop novel pesticides and herbicides. Its structural versatility allows for the creation of compounds that are both effective and environmentally friendly, addressing the global push for sustainable farming practices. This aligns with current trends in green chemistry, where reducing ecological impact is a top priority.

The market dynamics for CAS 784131-72-2 reflect its growing importance in research and industry. With increasing investments in drug discovery and sustainable agriculture, the demand for high-quality intermediates like this compound is on the rise. Suppliers and manufacturers are focusing on scalable synthesis methods to meet this demand while maintaining cost-efficiency and purity standards.

From a safety and handling perspective, (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride should be stored in a cool, dry place, away from direct sunlight and moisture. Standard laboratory safety protocols, including the use of personal protective equipment (PPE), are recommended when handling this compound. Its non-hazardous nature under normal conditions makes it a practical choice for various applications.

Researchers and industry professionals frequently search for synthesis methods, applications of 5-methyl-1,3,4-thiadiazole derivatives, and suppliers of CAS 784131-72-2. These queries highlight the compound's relevance in both academic and commercial settings. By addressing these topics, this guide aims to provide a comprehensive resource for those seeking detailed information about this versatile chemical.

In conclusion, (5-methyl-1,3,4-thiadiazol-2-yl)methylamine hydrochloride (CAS No. 784131-72-2) is a compound of significant interest due to its structural uniqueness and broad applicability. Whether in pharmaceuticals, agrochemicals, or material science, its role as a key intermediate continues to expand, driven by innovation and the need for sustainable solutions. As research progresses, this compound is likely to find even more diverse applications, solidifying its place in the chemical industry.